methyl 4-{[(2,4-dimethyl-5-nitrophenyl)sulfonyl]amino}benzoate

• IUPAC Name: methyl 4-[(2,4-dimethyl-5-nitrophenyl)sulfonylamino]benzoate
• InChI: InChI=1S/C16H16N2O6S/c1-10-8-11(2)15(9-14(10)18(20)21)25(22,23)17-13-6-4-12(5-7-13)16(19)24-3/h4-9,17H,1-3H3
• InChI Key: BKDQBVAUBLOYDY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1[N+](=O)[O-])S(=O)(=O)NC2=CC=C(C=C2)C(=O)OC)C
• Molecular Formula: C16H16N2O6S
• Molecular Weight: 364.4 g/mol

Description

Methyl 4-{[(2,4-dimethyl-5-nitrophenyl)sulfonyl]amino}benzoate, also known as DMSB, is a chemical compound that has gained significant attention in the field of scientific research. It is a sulfonamide compound that is widely used in the synthesis of various bioactive molecules. DMSB has been studied extensively for its potential applications in the field of medicinal chemistry, drug discovery, and biological research.

Mechanism of Action

Methyl 4-{[(2,4-dimethyl-5-nitrophenyl)sulfonyl]amino}benzoate acts as a sulfonamide inhibitor of enzymes by forming a covalent bond with the active site of the enzyme. The sulfonamide group of this compound interacts with the amino acid residues of the enzyme, leading to the inhibition of its activity. This mechanism of action has been extensively studied in the context of carbonic anhydrase inhibition.
Biochemical and Physiological Effects:
This compound has been shown to exhibit potent inhibitory activity against carbonic anhydrase, which is an enzyme that plays a crucial role in the regulation of acid-base balance in the body. Inhibition of carbonic anhydrase by this compound has been shown to lead to a decrease in the production of bicarbonate ions, which can have significant physiological effects.

Advantages and Limitations for Lab Experiments

The advantages of using methyl 4-{[(2,4-dimethyl-5-nitrophenyl)sulfonyl]amino}benzoate in lab experiments include its potent inhibitory activity against enzymes, its ease of synthesis, and its low cost. However, one limitation of using this compound is its potential toxicity, which may limit its use in certain applications.

Future Directions

For the study of methyl 4-{[(2,4-dimethyl-5-nitrophenyl)sulfonyl]amino}benzoate include the development of new synthetic methods for its preparation, the identification of new potential applications in the field of medicinal chemistry, and the elucidation of its mechanism of action against other enzymes. Additionally, further studies are needed to assess the potential toxicity of this compound and to identify ways to mitigate any potential adverse effects.

Scientific Research Applications

Methyl 4-{[(2,4-dimethyl-5-nitrophenyl)sulfonyl]amino}benzoate has been extensively used as a reagent in the synthesis of various bioactive molecules, including inhibitors of enzymes such as carbonic anhydrase and proteases. It has also been used in the synthesis of potential anticancer agents and antibiotics. This compound has been shown to exhibit potent inhibitory activity against a wide range of enzymes and has been studied as a potential lead compound for the development of new drugs.